Cas no 391863-12-0 (4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide)

• Product Name: 4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
• CAS No: 391863-12-0
• MF: C₁₉H₂₄FN₃OS
• MW: 361.476766586304
• CID: 6418560
• PubChem ID: 4160336
• Update Time: 2023-12-27

4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
• 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide
• 391863-12-0
• AB00667881-01
• 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• F0453-0165
• Oprea1_553314
• AKOS024577929
• 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexane-1-carboxamide
• Cyclohexanecarboxamide, 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C19H24FN3OS/c1-2-3-4-13-5-7-14(8-6-13)17(24)21-19-23-22-18(25-19)15-9-11-16(20)12-10-15/h9-14H,2-8H2,1H3,(H,21,23,24)
• InChI Key： DVDSYPZNIDNRRZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(F)C=C3)S2)=O)CCC(CCCC)CC1

Computed Properties

• Exact Mass: 361.16241173g/mol
• Monoisotopic Mass: 361.16241173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• pka: 9.09±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides